Cas no 1378969-97-1 (7-Chloro-2-methylisoindolin-1-one)

• Product Name: 7-Chloro-2-methylisoindolin-1-one
• CAS No: 1378969-97-1
• MF: C₉H₈ClNO
• MW: 181.618921279907
• CID: 1091430
• PubChem ID: 72207211
• Update Time: 2025-10-30

7-Chloro-2-methylisoindolin-1-one Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-2-methylisoindolin-1-one
• 7-chloro-2-methyl-3H-isoindol-1-one
• 1H-Isoindol-1-one, 7-chloro-2,3-dihydro-2-methyl-
• 1378969-97-1
• SCHEMBL14996503
• SB64982

• Inchi： 1S/C9H8ClNO/c1-11-5-6-3-2-4-7(10)8(6)9(11)12/h2-4H,5H2,1H3
• InChI Key： DCMIUEBMDBUYSV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C(N(C)C2)=O

Computed Properties

• Exact Mass: 181.0294416g/mol
• Monoisotopic Mass: 181.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 7-Chloro-2-methylisoindolin-1-one

Professional Introduction to 7-Chloro-2-methylisoindolin-1-one (CAS No. 1378969-97-1)

7-Chloro-2-methylisoindolin-1-one, with the chemical formula C₉H₇ClN₂O, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both chloro and methyl substituents on the isoindoline ring system imparts distinct reactivity, making it a valuable intermediate in synthesizing various bioactive molecules.

The compound's chemical structure consists of an isoindoline core, which is a bicyclic aromatic system featuring a nitrogen atom in one of the rings. This nitrogen atom contributes to the molecule's basicity and its ability to participate in hydrogen bonding interactions, which are crucial for biological activity. The 7-chloro substituent enhances electrophilic aromatic substitution reactions, while the 2-methyl group introduces steric hindrance and influences electronic distribution across the ring system.

In recent years, 7-Chloro-2-methylisoindolin-1-one has been explored as a key building block in the synthesis of novel pharmaceutical agents. Its versatility allows for modifications at multiple positions, enabling the creation of derivatives with tailored biological properties. Researchers have leveraged its reactivity to develop compounds with potential applications in treating neurological disorders, infectious diseases, and cancer.

A notable area of research involves the use of 7-Chloro-2-methylisoindolin-1-one in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The chloro and methyl groups on this compound provide handles for further functionalization, allowing chemists to fine-tune interactions with kinase active sites.

Additionally, studies have highlighted the compound's utility in creating antimicrobial agents. The isoindoline scaffold is known to exhibit activity against a range of bacterial and fungal pathogens. The introduction of electron-withdrawing groups like chlorine enhances this activity by improving binding affinity to microbial targets. Recent publications have demonstrated promising results in using derivatives of 7-Chloro-2-methylisoindolin-1-one to combat drug-resistant strains of bacteria.

The synthesis of 7-Chloro-2-methylisoindolin-1-one typically involves multi-step organic reactions, starting from readily available precursors. One common synthetic route includes cyclization reactions that form the isoindoline core, followed by chlorination and methylation steps to introduce the characteristic substituents. Advances in catalytic methods have improved the efficiency and yield of these reactions, making large-scale production more feasible.

In terms of pharmacokinetic properties, derivatives of this compound have shown encouraging results in preclinical studies. The isoindoline ring system contributes to good solubility in both water and lipids, facilitating absorption and distribution throughout the body. Furthermore, metabolic stability has been observed in several derivatives, suggesting potential for long-lasting therapeutic effects.

The regulatory landscape for compounds like 7-Chloro-2-methylisoindolin-1-one is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulatory bodies ensure that new pharmaceutical agents undergo rigorous testing for safety and efficacy before being approved for clinical use. Researchers must navigate complex guidelines regarding chemical synthesis, toxicology studies, and clinical trials to bring new drugs to market.

Ethical considerations also play a significant role in pharmaceutical research involving compounds like this one. Issues such as intellectual property rights, access to medications in developing countries, and environmental impact are carefully evaluated during drug development. Collaborative efforts between academia, industry, and regulatory agencies help address these challenges while advancing medical science.

The future outlook for 7-Chloro-2-methylisoindolin-1-one and its derivatives remains promising. Ongoing research aims to expand its applications into new therapeutic areas and improve synthetic methodologies for greater accessibility. As our understanding of biological systems evolves, so too will our ability to design molecules that interact selectively with disease-causing targets.